1-(2-cyclopropylacetyl)piperidine-2-carboxylic acid
Description
“1-(2-cyclopropylacetyl)piperidine-2-carboxylic acid” is a chemical compound with the molecular formula C11H17NO3 and a molecular weight of 211.26 . It belongs to the class of piperidine derivatives .
Molecular Structure Analysis
The molecular structure of “1-(2-cyclopropylacetyl)piperidine-2-carboxylic acid” includes a piperidine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. Attached to this ring is a carboxylic acid group and a cyclopropylacetyl group .Chemical Reactions Analysis
While specific chemical reactions involving “1-(2-cyclopropylacetyl)piperidine-2-carboxylic acid” are not detailed in the literature, piperidine derivatives are known to participate in a variety of chemical reactions. For instance, they can undergo Knoevenagel condensation, a reaction that involves the condensation of carbon acid compounds with aldehydes to afford α,β-unsaturated compounds .Future Directions
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-cyclopropylacetyl)piperidine-2-carboxylic acid involves the reaction of cyclopropylacetic acid with piperidine followed by carboxylation of the resulting intermediate. The carboxylation can be achieved using carbon dioxide and a suitable base.", "Starting Materials": [ "Cyclopropylacetic acid", "Piperidine", "Carbon dioxide", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Cyclopropylacetic acid is reacted with piperidine in the presence of a suitable solvent and a catalyst (e.g. p-toluenesulfonic acid) to form the intermediate 2-cyclopropylacetyl-piperidine.", "The intermediate is then carboxylated using carbon dioxide and a base (e.g. sodium hydroxide) to form 1-(2-cyclopropylacetyl)piperidine-2-carboxylic acid.", "The product can be isolated and purified using standard techniques such as filtration, crystallization, and recrystallization." ] } | |
CAS RN |
1218459-70-1 |
Product Name |
1-(2-cyclopropylacetyl)piperidine-2-carboxylic acid |
Molecular Formula |
C11H17NO3 |
Molecular Weight |
211.3 |
Purity |
95 |
Origin of Product |
United States |
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